Cas no 125078-62-8 (Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-)
125078-62-8 structure
Product Name:Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-
CAS No:125078-62-8
MF:C22H18O2
MW:314.377126216888
CID:162350
PubChem ID:1247781
Update Time:2025-04-19
Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Phenylenebis[(2-methylphenyl)methanone]
- LogP
- [3-(4-methylbenzoyl)phenyl]-(4-methylphenyl)methanone
- SR-01000514108-1
- FIALLYBQVILKOF-UHFFFAOYSA-N
- Methanone, 1,3-phenylenebis[(methylphenyl)-
- Methanone, 1,1'-(1,3-phenylene)bis(1-(methylphenyl)-
- Oprea1_098339
- NCGC00323801-01
- SMSF0005919
- 1,3-Phenylenebis(methylphenyl)methone
- 1,3-phenylenebis[(4-methylphenyl)methanone]
- (1,3-Phenylene)bis[(4-methylphenyl)methanone]
- BIM-0005603.P001
- SCHEMBL8549972
- CBMicro_005589
- DTXSID60925008
- [3-(4-METHYLBENZOYL)PHENYL](4-METHYLPHENYL)METHANONE
- AKOS001711386
- 1,3-di(4-methylbenzoyl)benzene
- Methanone, 1,3-phenylenebis((methylphenyl)-
- 125078-62-8
- EU-0051329
- SR-01000514108
- CB07696
- AB01227062-03
- Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-
-
- Inchi: 1S/C22H18O2/c1-15-6-10-17(11-7-15)21(23)19-4-3-5-20(14-19)22(24)18-12-8-16(2)9-13-18/h3-14H,1-2H3
- InChI Key: FIALLYBQVILKOF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)C1C=CC=C(C(C2C=CC(C)=CC=2)=O)C=1
Computed Properties
- Exact Mass: 314.13074
- Monoisotopic Mass: 314.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
125078-62-8 (Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-) Related Products
- 2571-39-3((3,4-Dimethylphenyl)(phenyl)methanone)
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 1090-13-7(5,12-Napthacenequinone)
- 84-65-1(Anthraquinone)
- 577-16-2(2'-Methylacetophenone)
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 1140-14-3(2,4-Dimethylbenzophenone)
- 90-44-8(Anthrone)
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